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Compound of Interest

Compound Name: Methyl 6-oxohexanoate

Cat. No.: B013720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of Methyl 6-oxohexanoate (CAS No. 6654-36-0). Following these procedures is

critical for ensuring laboratory safety and regulatory compliance.

I. Chemical and Physical Properties
Methyl 6-oxohexanoate is a colorless to light yellow liquid with a fruity odor.[1] Key

quantitative data are summarized in the table below for easy reference.

Property Value

Molecular Formula C₇H₁₂O₃

Molecular Weight 144.17 g/mol

Appearance Colorless to light yellow liquid[1]

Boiling Point 61 °C at 1 mmHg[1]

Flash Point 71 °C[1]

Density 1.03 g/mL (at 20°C)[1]

Solubility
Soluble in organic solvents like alcohols and

ethers; insoluble in water.
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II. Hazard Identification and Personal Protective
Equipment (PPE)
Hazard Summary: Methyl 6-oxohexanoate is classified as a hazardous substance. It is known

to cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is also a

combustible liquid.

Permissible Exposure Limit (PEL): A specific PEL for Methyl 6-oxohexanoate has not been

established by major regulatory bodies such as OSHA. Therefore, it is imperative to handle this

chemical with the principle of keeping exposure "As Low As Reasonably Achievable" (ALARA).

Operations should be conducted in a well-ventilated area, preferably within a chemical fume

hood.

Recommended Personal Protective Equipment (PPE):

PPE Category Specifications

Eye and Face Protection
Chemical splash goggles or a full-face shield

are mandatory to protect against splashes.

Hand Protection

Chemical-resistant gloves are required. Butyl

rubber gloves are highly recommended for

handling esters.[2][3] Nitrile gloves may be

suitable for short-term splash protection but

should be changed immediately upon contact.[4]

Always inspect gloves for any signs of

degradation before use.

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn. For larger quantities or tasks with a higher

risk of splashing, a chemical-resistant suit is

advised.

Respiratory Protection

If working outside of a fume hood or in an area

with inadequate ventilation, a NIOSH-approved

respirator with an organic vapor cartridge is

necessary.
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III. Experimental Protocols: Safe Handling and
Storage
Handling:

Always handle Methyl 6-oxohexanoate in a well-ventilated area, such as a chemical fume

hood, to minimize inhalation of vapors.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames as it is a combustible liquid.[1]

Use non-sparking tools when handling containers.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

Store away from sources of ignition.

IV. Spill Response Workflow
In the event of a spill, follow the procedures outlined in the workflow diagram below.
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Chemical Spill Response Workflow for Methyl 6-oxohexanoate

Spill Occurs

Assess the Spill
(Size and Immediate Danger)

Evacuate Immediate Area
Alert Others

Is the spill small and manageable?

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Yes

Large or Unmanageable Spill

No

Contain the Spill
(Use absorbent dikes)

Absorb the Spill
(Use inert absorbent material)

Collect and Containerize Waste
(Use non-sparking tools)

Decontaminate the Area
(Wash with soap and water)

Dispose of Waste
(Follow hazardous waste protocol)

Spill Response Complete

Call Emergency Services
and EHS

Click to download full resolution via product page

Caption: Workflow for handling a spill of Methyl 6-oxohexanoate.
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V. Disposal Plan
Waste Characterization: Unused Methyl 6-oxohexanoate and any materials contaminated

with it (e.g., absorbent pads, gloves, labware) must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

Segregation: Do not mix Methyl 6-oxohexanoate waste with other waste streams. Keep it in

a dedicated, clearly labeled hazardous waste container.

Containerization: Use a chemically resistant container, such as a high-density polyethylene

(HDPE) or glass bottle, with a secure, leak-proof cap. Ensure the container is in good

condition and not overfilled (leave at least 10% headspace).

Labeling: Label the waste container with "Hazardous Waste," the full chemical name "Methyl
6-oxohexanoate," and the approximate quantity.

Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and cool

secondary containment area, away from ignition sources and incompatible chemicals.

Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor. Do not pour Methyl 6-oxohexanoate down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Methyl 6-oxohexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013720#personal-protective-equipment-for-handling-
methyl-6-oxohexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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